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Compound of Interest

Compound Name: Amidosulfuron-13C2,d6

Cat. No.: B15140779 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) is a critical document that guarantees the quality, purity, and identity of a reference

standard. This guide provides an in-depth explanation of a typical CoA for Amidosulfuron-
13C2,d6, a stable isotope-labeled internal standard essential for quantitative analytical studies.

By understanding the data and methodologies presented, users can ensure the accuracy and

reliability of their experimental results.

Product Identification and General Information
The initial section of the CoA provides fundamental details about the compound and the

specific batch. This information is crucial for traceability and proper handling.
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Parameter Example Data Description

Product Name Amidosulfuron-13C2,d6

The common chemical name

with isotopic labeling

information.

Catalogue Number AS-C12345
A unique identifier for the

product.

Lot Number L20250101
A specific batch identifier for

quality control and traceability.

Molecular Formula C₇¹³C₂H₉D₆N₅O₇S₂

The elemental composition,

indicating two ¹³C and six

deuterium atoms.

Molecular Weight 377.40 g/mol

The mass of the molecule,

accounting for the heavier

isotopes.

CAS Number 120923-37-7 (unlabeled)

The Chemical Abstracts

Service registry number for the

parent compound.

Storage Conditions -20°C, Protect from light

Recommended conditions to

maintain the integrity of the

compound.

Expiry Date 2027-10-24

The date until which the

manufacturer guarantees the

product specifications.

Quantitative Analysis: Purity and Isotopic
Enrichment
This core section of the CoA presents the quantitative data that defines the quality of the

standard. These values are determined through rigorous analytical testing.

Chemical Purity
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Test Method Specification Result

Purity by HPLC HPLC-UV ≥98.0% 99.5%

Purity by qNMR ¹H-NMR ≥98.0% 99.2%

Isotopic Purity
Test Method Specification Result

Isotopic Enrichment LC-MS/MS
≥99 atom % ¹³C, ≥99

atom % D

99.6 atom % ¹³C, 99.8

atom % D

Unlabeled Content LC-MS/MS ≤0.5% 0.1%

Identity Confirmation
Test Method Result

¹H-NMR Spectroscopy 400 MHz, DMSO-d₆ Conforms to structure

Mass Spectrometry ESI-MS Conforms to structure

Residual Solvents and Water Content
Test Method Specification Result

Residual Solvents GC-HS As per USP <467> <0.1% Acetone

Water Content Karl Fischer Titration ≤0.5% 0.2%

Experimental Protocols
Detailed methodologies are essential for the replication and verification of the presented data.

High-Performance Liquid Chromatography (HPLC)
Instrument: Agilent 1260 Infinity II or equivalent

Column: C18, 4.6 x 150 mm, 5 µm
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Mobile Phase: A: 0.1% Formic acid in Water; B: Acetonitrile

Gradient: 20% B to 80% B over 15 minutes

Flow Rate: 1.0 mL/min

Detection: UV at 240 nm

Injection Volume: 10 µL

Quantitative Nuclear Magnetic Resonance (qNMR)
Instrument: Bruker Avance 400 MHz or equivalent

Solvent: Dimethyl Sulfoxide-d₆ (DMSO-d₆)

Internal Standard: Maleic Anhydride

Method: The purity is calculated by comparing the integral of a characteristic proton signal of

the analyte with the integral of the known internal standard.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Instrument: Sciex Triple Quad 5500 or equivalent

Ionization: Electrospray Ionization (ESI), Positive Mode

Method: The sample is infused, and the mass-to-charge ratios of the labeled and unlabeled

species are monitored to determine the isotopic enrichment.

Gas Chromatography-Headspace (GC-HS)
Instrument: Agilent 7890B GC with 7697A Headspace Sampler or equivalent

Column: DB-624, 30 m x 0.32 mm, 1.8 µm

Oven Program: 40°C (5 min), then 10°C/min to 240°C (5 min)

Carrier Gas: Helium
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Detection: Flame Ionization Detector (FID)

Karl Fischer Titration
Instrument: Mettler Toledo C30 or equivalent

Method: Coulometric titration is used to determine the water content.

Visualizations
Diagrams provide a clear visual representation of complex information, aiding in the

understanding of the product and its analysis.
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Sample Reception and Identification

Analytical Testing

Data Review and Certificate Generation

Final Approval

Receipt of Amidosulfuron-13C2,d6 Lot

Visual Inspection and Documentation

HPLC Purity qNMR Purity LC-MS/MS Isotopic Enrichment Identity Confirmation (NMR, MS) Residual Solvents (GC-HS) Water Content (Karl Fischer)

Data Compilation and Review

Comparison with Specifications

Certificate of Analysis Generation

Quality Assurance Approval

Click to download full resolution via product page

Caption: Workflow for the generation of a Certificate of Analysis.

Caption: Molecular structure of Amidosulfuron with isotopic label positions indicated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15140779?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Deconstructing the Certificate of Analysis: A Technical
Guide to Amidosulfuron-13C2,d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140779#amidosulfuron-13c2-d6-certificate-of-
analysis-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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